Cas no 56830-41-2 (Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo-)

Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo-, is a specialized organic compound featuring a cyclohexane ring substituted with a nitrile group, a ketone functionality at the 5-position, and two methyl groups at the 2-position. This structure imparts reactivity suitable for applications in fine chemical synthesis, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of both carbonyl and nitrile groups allows for versatile transformations, including nucleophilic additions and cyclization reactions. Its sterically hindered 2,2-dimethyl substitution enhances stability, making it a reliable precursor in multi-step syntheses. The compound is typically handled under controlled conditions due to its functional group sensitivity.
Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo- structure
56830-41-2 structure
Product Name:Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo-
CAS No:56830-41-2
MF:C9H13NO
MW:151.205622434616
CID:1600152
PubChem ID:22933862
Update Time:2025-06-09

Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo-
    • SCHEMBL4474891
    • JTMFNYOXQYSEHN-UHFFFAOYSA-N
    • CS-0529593
    • EN300-1157062
    • 2,2-dimethyl-5-oxocyclohexanecarbonitrile
    • AKOS006278896
    • 3-cyano-4,4-dimethyl-cyclohexanone
    • 56830-41-2
    • 2,2-DIMETHYL-5-OXOCYCLOHEXANE-1-CARBONITRILE
    • Inchi: 1S/C9H13NO/c1-9(2)4-3-8(11)5-7(9)6-10/h7H,3-5H2,1-2H3
    • InChI Key: JTMFNYOXQYSEHN-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C)(C)C(C#N)C1

Computed Properties

  • Exact Mass: 151.09979
  • Monoisotopic Mass: 151.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9A^2
  • XLogP3: 1

Experimental Properties

  • PSA: 40.86

Cyclohexanecarbonitrile, 2,2-dimethyl-5-oxo- Pricemore >>

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